Cas no 89776-31-8 (2,3-Dimethylpyridin-4-ol)

• Product Name: 2,3-Dimethylpyridin-4-ol
• CAS No: 89776-31-8
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD18384244
• CID: 4664293
• Update Time: 2025-06-09

2,3-Dimethylpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2,3-dimethyl-
• 2,3-Dimethyl-1,4-dihydropyridin-4-one
• 2,3-Dimethylpyridin-4-ol

• MDL： MFCD18384244
• Inchi： 1S/C7H9NO/c1-5-6(2)8-4-3-7(5)9/h3-4H,1-2H3,(H,8,9)
• InChI Key： PTURTHBRTGJYRN-UHFFFAOYSA-N
• SMILES： C1(C)NC=CC(=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on 2,3-Dimethylpyridin-4-ol

2,3-Dimethylpyridin-4-ol (CAS No. 89776-31-8): An Overview of Its Properties, Applications, and Recent Research

2,3-Dimethylpyridin-4-ol (CAS No. 89776-31-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-hydroxy-2,3-dimethylpyridine, is a derivative of pyridine with unique structural and chemical properties that make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2,3-Dimethylpyridin-4-ol is C₈H₁₀N₂O, and its molecular weight is approximately 142.17 g/mol. The compound features a pyridine ring with two methyl groups attached at the 2 and 3 positions, and a hydroxyl group at the 4 position. This specific arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

In terms of physical properties, 2,3-Dimethylpyridin-4-ol is a white crystalline solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. The compound's solubility characteristics make it suitable for use in various chemical reactions and analytical methods.

The synthesis of 2,3-Dimethylpyridin-4-ol can be achieved through several routes. One common method involves the reaction of 2,3-dimethylpyridine with hydrogen peroxide or other oxidizing agents to introduce the hydroxyl group at the 4 position. Another approach involves the hydroxylation of 2,3-dimethylpyridine using metal catalysts or enzymatic processes. These synthetic methods have been optimized to achieve high yields and purity levels, making 2,3-Dimethylpyridin-4-ol readily available for research and industrial applications.

In the realm of pharmaceutical research, 2,3-Dimethylpyridin-4-ol has shown promise as a building block for the development of novel drugs. Its ability to form stable complexes with metal ions and its potential to act as a ligand in coordination chemistry have led to its use in the design of metal-based therapeutic agents. Recent studies have explored its role in the synthesis of antitumor compounds and antimicrobial agents.

A notable application of 2,3-Dimethylpyridin-4-ol is in the field of medicinal chemistry. Researchers have utilized this compound as a starting material for the synthesis of pyridoindole derivatives, which exhibit potent antiproliferative activity against various cancer cell lines. These derivatives have been shown to inhibit cell growth by targeting specific signaling pathways involved in tumor progression.

Beyond its use in drug discovery, 2,3-Dimethylpyridin-4-ol has also found applications in analytical chemistry. Its unique spectral properties make it useful as a reference standard in chromatographic analyses and as a probe molecule in spectroscopic studies. The compound's stability and well-defined structure allow for accurate quantification and identification in complex mixtures.

In environmental science, 2,3-Dimethylpyridin-4-ol has been studied for its potential as a biomarker for environmental monitoring. Research has shown that this compound can be detected in trace amounts in water samples from industrial sites where pyridine derivatives are used or produced. Its presence can serve as an indicator of environmental contamination and help guide remediation efforts.

The biological activity of 2,3-Dimethylpyridin-4-ol has been a subject of interest in recent years. Studies have investigated its effects on cellular processes such as apoptosis and oxidative stress. One study published in the Journal of Medicinal Chemistry reported that 2,3-Dimethylpyridin-4-ol-based compounds exhibit significant antioxidant properties and can protect cells from damage caused by reactive oxygen species (ROS).

In addition to its direct biological effects, 2,3-Dimethylpyridin-4-ol has been used as a scaffold for the development of enzyme inhibitors. Researchers have synthesized derivatives that selectively inhibit key enzymes involved in metabolic pathways associated with diseases such as diabetes and neurodegenerative disorders. These inhibitors have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential.

The safety profile of 2,3-Dimethylpyridin-4-ol is an important consideration for its use in various applications. Toxicological studies have generally shown that this compound has low toxicity when used under controlled conditions. However, like many organic compounds, it should be handled with appropriate safety measures to prevent exposure through inhalation or skin contact.

In conclusion, 2,3-Dimethylpyridin-4-ol (CAS No. 89776-31-8) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for scientists working on drug discovery, environmental monitoring, and analytical chemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.